CycLuc1

• Molecular Formula: C13H11N3O2S2
• Molecular Weight: 305.4 g/mol
• InChI: InChI=1S/C13H11N3O2S2/c17-13(18)9-5-19-11(16-9)12-15-8-3-6-1-2-14-7(6)4-10(8)20-12/h3-4,9,14H,1-2,5H2,(H,17,18)/t9-/m1/s1
• InChIKey: HBZBAMXERPYTFS-SECBINFHSA-N

CycLuc1 Procurement Guide: Synthetic Cyclic Alkylaminoluciferin for Superior In Vivo Bioluminescence Imaging

CycLuc1 (CAS 1247879-16-8) is a synthetic cyclic alkylaminoluciferin firefly luciferase substrate with a fused five-membered indoline ring [1]. It displays near-infrared (NIR) emission with a peak luminescence at 599–604 nm and is recognized for its ability to cross the blood-brain barrier in mice . Unlike the natural substrate D-luciferin, CycLuc1 delivers substantially higher bioluminescent signal intensity at significantly lower doses, enabling noninvasive imaging of deep brain tissues previously inaccessible with conventional substrates [2].

1

CNS bioluminescence imaging workflow with reported blood-brain barrier penetration in mice

2

Low-dose in vivo BLI protocols where reported signal intensity exceeds conventional substrates

3

NIR emission profile (599–604 nm) for enhanced deep-tissue detection in rodent models

• [1] Evans MS, Chaurette JP, Adams ST, et al. A synthetic luciferin improves bioluminescence imaging in live mice. Nat Methods. 2014;11(4):393-395. doi:10.1038/nmeth.2839 View Source
• [2] Kim M, Gupta SK, Zhang W, et al. Factors Influencing Luciferase-Based Bioluminescent Imaging in Preclinical Models of Brain Tumor. Drug Metab Dispos. 2022;50(3):277-286. doi:10.1124/dmd.121.000597 View Source

Why CycLuc1 Cannot Be Replaced by Generic D-Luciferin or Other Luciferin Analogs in CNS and Low-Dose BLI Applications

In-class luciferin analogs exhibit profound differences in physicochemical properties, enzyme kinetics, biodistribution, and emission spectra that preclude simple substitution. The standard substrate D-luciferin (XLogP 0.9) has limited brain penetration and a short circulating half-life (~9–10 minutes), while CycLuc1 (XLogP 2.6) shows enhanced lipophilicity and a half-life of 21–29 minutes [1]. The open-ring analog AkaLumine-HCl, despite a further red-shifted emission at 677 nm, produces high hepatic background signals that render it unsuitable for certain in vivo infection models where CycLuc1 performs reliably [2]. CycLuc2 exhibits a lower Km than CycLuc1, indicating higher enzyme affinity, but demonstrates different biodistribution and requires different dosing regimens, meaning the two cyclic analogs are not functionally interchangeable for brain imaging protocols [3]. These compound-specific performance gaps mean that substituting CycLuc1 with any generic alternative risks signal loss, increased background, or outright failure to detect target tissues—especially in the brain.

D-Luciferin

Limited brain penetration and shorter half-life (~9–10 min) may not reproduce deep CNS signal reported for CycLuc1.

AkaLumine-HCl

Red-shifted emission but high hepatic background signal may compromise whole-body BLI, especially in abdominal infection models.

CycLuc2

Different enzyme kinetics (lower Km) and biodistribution may require distinct dosing regimens; not directly interchangeable for brain imaging protocols.

• [1] Kim M, Gupta SK, Zhang W, et al. Factors Influencing Luciferase-Based Bioluminescent Imaging in Preclinical Models of Brain Tumor. Drug Metab Dispos. 2022;50(3):277-286. doi:10.1124/dmd.121.000597 View Source
• [2] Hendrickx S, Van Bockstal L, Caljon G, et al. Comparison of Bioluminescent Substrates in Natural Infection Models of Neglected Parasitic Diseases. Int J Mol Sci. 2022;23(24):16074. doi:10.3390/ijms232416074 View Source
• [3] Harwood KR, Mofford DM, Reddy GR, Miller SC. Identification of Mutant Firefly Luciferases that Efficiently Utilize Aminoluciferins. Chem Biol. 2011;18(12):1649-1657. doi:10.1016/j.chembiol.2011.10.015 View Source

Quantitative Differentiation Evidence: CycLuc1 vs D-Luciferin, AkaLumine, and CycLuc2

Enables Brain Bioluminescence Imaging Where D-Luciferin Fails: 8.1-Fold Higher Signal in Deep Brain at 20-Fold Lower Dose

CycLuc1 is the only luciferin analog demonstrated to enable bioluminescence imaging of deep brain tissues (substantia nigra) in live mice where D-luciferin yields zero detectable signal, while simultaneously providing 8.1 ± 1.5-fold higher photon flux in the brain striatum at a 20-fold lower dose than standard D-luciferin (150 mg/kg) [1]. In a separate study targeting discrete cardioregulatory brain nuclei (SFO and PVN), CycLuc1 at 7.5–15 mg/kg produced 3- to 4-fold greater bioluminescent emission than D-luciferin at 150 mg/kg, and enabled reliable image capture at a 1,500 ms exposure time where D-luciferin produced minimal detectable signal [2].

Brain BLI signal vs D-luciferin

Head-to-head

8.1 ± 1.5-fold higher photon flux in striatum at 20-fold lower dose

Supports deep-brain BLI detection context where D-luciferin yields no signal

Substantia nigra detection achieved only with CycLuc1

Evidence Dimension	In vivo brain bioluminescence signal intensity and detection capability
Target Compound Data	8.1 ± 1.5-fold higher signal vs standard D-luciferin in brain striatum; 3–4× greater emission in SFO/PVN; enabled imaging of substantia nigra that D-luciferin could not detect; reliable signal at 1,500 ms exposure
Comparator Or Baseline	D-luciferin at 150 mg/kg (standard dose): zero detectable signal in substantia nigra; minimal signal at 1,500 ms exposure in PVN
Quantified Difference	8.1-fold higher signal at 20-fold lower dose (striatum); 3–4-fold higher at 10–20-fold lower dose (SFO/PVN); binary detection (yes vs no) in substantia nigra
Conditions	AAV9-luc2 transduced mouse brain striatum (i.p. CycLuc1 7.5 mg/kg vs D-luciferin 150 mg/kg); adenoviral luciferase in SFO/PVN of C57BL/6 mice (CycLuc1 7.5–15 mg/kg vs D-luciferin 150 mg/kg); Dat-Cre × Rosa26-luc transgenic mice (substantia nigra)

Why This Matters

For laboratories conducting CNS-targeted BLI, CycLuc1 is the only substrate that provides measurable brain signal at low doses with fast acquisition times, making it the sole viable option for longitudinal brain gene expression studies where D-luciferin yields no usable data.

• [1] Evans MS, Chaurette JP, Adams ST, et al. A synthetic luciferin improves bioluminescence imaging in live mice. Nat Methods. 2014;11(4):393-395. doi:10.1038/nmeth.2839 View Source
• [2] Rosier N, Grémeaux L, Van der Perren A, et al. A synthetic luciferin improves in vivo bioluminescence imaging of gene expression in cardiovascular brain regions. Physiol Genomics. 2016;48(10):762-770. doi:10.1152/physiolgenomics.00055.2016 View Source

10- to 100-Fold Higher In Vivo Bioluminescent Signal vs D-Luciferin at Equivalent or Lower Doses Across Multiple Tumor Models

In 4T1-luc2 mammary fat pad xenografts in BALB/c mice, i.p. injection of CycLuc1 yielded >10-fold higher bioluminescent signal compared to D-luciferin at equivalent doses, and a 20–200-fold lower dose of CycLuc1 yielded the same peak photon flux as 150 mg/kg D-luciferin—the standard imaging dose [1]. When substrates were administered intravenously, CycLuc1 signal peaked at 4–5 minutes and was up to 100-fold greater than D-luciferin, persisting for over 60 minutes compared to ~20 minutes for D-luciferin [1]. In DB7-luc flank tumors in FVB mice, CycLuc1 yielded up to 40-fold higher photon flux vs D-luciferin at equivalent doses, and in CMT-64 flank tumors in C57BL/6 mice, CycLuc1 provided increased signal intensity at all tested doses [1].

Tumor model signal intensity

Head-to-head

>10-fold higher signal (i.p., equivalent dose); up to 100-fold higher (i.v.)

Enables lower-dose imaging and extended acquisition windows in xenograft studies

Signal persists >60 min i.v. vs ~20 min for D-luciferin

Evidence Dimension	In vivo bioluminescent photon flux and signal persistence
Target Compound Data	>10-fold higher signal (i.p., equivalent dose); same peak flux at 20–200× lower dose; up to 100-fold higher signal (i.v.); signal persists >60 min (i.v.); up to 40-fold higher in DB7 flank tumors
Comparator Or Baseline	D-luciferin at 150 mg/kg i.p. (standard); D-luciferin i.v. signal dissipates in ~20 min
Quantified Difference	10×–100× fold range improvement depending on route and model; 20–200× dose reduction for equivalent peak flux
Conditions	4T1-luc2 BALB/c, DB7-luc FVB, CMT-64 C57BL/6 mouse xenograft models; both i.p. and i.v. administration; 8–10 days post-engraftment imaging

Why This Matters

Procurement of CycLuc1 over D-luciferin translates directly into reduced substrate cost per imaging session, lower injection volumes, extended imaging windows, and the ability to detect weaker luciferase signals, all of which improve experimental throughput and data quality in subcutaneous and systemic tumor models.

• [1] Evans MS, Chaurette JP, Adams ST, et al. A synthetic luciferin improves bioluminescence imaging in live mice. Nat Methods. 2014;11(4):393-395. doi:10.1038/nmeth.2839 View Source

5.7-Fold Higher Light Output vs Aminoluciferin and 3.2-Fold vs D-Luciferin: Wide-Range Luminescence Superiority in Biochemical Assays

In purified enzyme biochemical assays with wild-type firefly luciferase, CycLuc1 binds with higher affinity and emits 5.7-fold more total light than the parent aminoluciferin scaffold, and 3.2-fold more light than D-luciferin . This superior light output is maintained over a wide substrate concentration range (1–100 µM), demonstrating robust performance that is not narrowly concentration-dependent . At low substrate concentrations (<10 µM), CycLuc1 exhibits particularly pronounced advantages over D-luciferin in live-cell assays, where D-luciferin's lower cell permeability and higher Km limit its performance [1].

In vitro light output

Reported

5.7× more light than aminoluciferin; 3.2× more than D-luciferin

Supports detection of low-abundance luciferase in biochemical and cell-based assays

Robust output across 1–100 µM substrate range

Evidence Dimension	Total light emission in purified luciferase enzyme assay
Target Compound Data	5.7-fold more light than aminoluciferin; 3.2-fold more light than D-luciferin; superior output maintained over 1–100 µM range
Comparator Or Baseline	Aminoluciferin (baseline, 1×); D-luciferin (baseline, 1×)
Quantified Difference	5.7× vs aminoluciferin; 3.2× vs D-luciferin
Conditions	Purified wild-type firefly luciferase in vitro; substrate concentration range 1–100 µM; also confirmed in live HEK293 cells at low µM concentrations

Why This Matters

This biochemical superiority means that CycLuc1 generates brighter signals per unit of enzyme activity, enabling detection of lower-abundance luciferase-expressing cells and reducing the quantity of substrate required per assay—both of which improve cost-efficiency and sensitivity in high-throughput screening pipelines.

• [1] Evans MS, Chaurette JP, Adams ST, et al. A synthetic luciferin improves bioluminescence imaging in live mice. Nat Methods. 2014;11(4):393-395. doi:10.1038/nmeth.2839 View Source

20-Fold Lower Dose Matches D-Luciferin Efficacy in Parasitic Infection Models Where AkaLumine-HCl Fails Due to Hepatic Background

In a direct three-way comparison across Leishmania and Trypanosoma natural infection models using PpyRE9 red-shifted luciferase-expressing parasites, CycLuc1 demonstrated higher in vitro luminescence than both D-luciferin and AkaLumine-HCl, and required a 20-fold lower dose than D-luciferin to achieve equivalent in vivo efficacy [1]. Critically, AkaLumine-HCl—despite its more red-shifted emission at 677 nm—proved unsuitable for in vivo infection follow-up due to high background signals in the liver, a limitation not observed with CycLuc1 [1]. This efficacy was consistent across both intracellular (Leishmania) and extracellular (Trypanosoma) parasitic organisms, establishing CycLuc1 as a broadly applicable substrate for parasitology BLI [1].

Parasite infection BLI

Head-to-head

20-fold lower dose vs D-luciferin for equivalent signal; AkaLumine-HCl unsuitable due to hepatic background

Supports whole-body imaging in Leishmania/Trypanosoma models without organ-specific artifacts

Consistent across intracellular and extracellular parasites

Evidence Dimension	In vivo bioluminescence imaging efficacy in rodent parasitic infection models
Target Compound Data	Higher in vitro luminescence vs both D-luciferin and AkaLumine-HCl; 20-fold lower dose than D-luciferin for equivalent in vivo signal; no hepatic background signal issue
Comparator Or Baseline	D-luciferin (gold standard) at standard dose; AkaLumine-HCl at equal substrate concentration
Quantified Difference	20-fold dose reduction vs D-luciferin; AkaLumine-HCl: unsuitable due to high liver background (qualitative failure)
Conditions	Leishmania infantum, L. major, and Trypanosoma brucei brucei expressing PpyRE9 luciferase; experimental and insect-transmitted infection models in mice; i.p. substrate administration

Why This Matters

For parasitology research groups, CycLuc1 is the only synthetic luciferin with validated efficacy across both intracellular and extracellular infection models without the hepatic background artifacts that disqualify AkaLumine-HCl, making it the substrate of choice for longitudinal infectious disease BLI studies.

• [1] Hendrickx S, Van Bockstal L, Caljon G, et al. Comparison of Bioluminescent Substrates in Natural Infection Models of Neglected Parasitic Diseases. Int J Mol Sci. 2022;23(24):16074. doi:10.3390/ijms232416074 View Source

2.2- to 3.0-Fold Longer Circulating Half-Life vs D-Luciferin: Sustained Signal for Extended Imaging Protocols

Pharmacokinetic analysis in wild-type and Bcrp-knockout mice demonstrated that CycLuc1 has a substantially longer systemic half-life than D-luciferin: 29.0 minutes (WT) and 21.1 minutes (BKO) for CycLuc1, compared to 9.0–9.6 minutes for D-luciferin [1]. This represents a 2.2- to 3.0-fold increase in circulating half-life. The prolonged circulation translates functionally into more persistent bioluminescent signal: CycLuc1-mediated signal persists strongly for over 60 minutes post-injection, whereas D-luciferin signal dissipates within approximately 20 minutes [2]. The sustained systemic exposure also underlies CycLuc1's superior tissue distribution, as the compound escapes the abdominal cavity to provide broad biodistribution maintained for up to two hours [2].

Circulating half-life

Reported

CycLuc1: 21–29 min; D-luciferin: 9–10 min (2.2–3.0× longer)

Supports extended imaging windows and fewer reinjections

Functional signal persists >60 min post-injection

Evidence Dimension	Systemic circulation half-life
Target Compound Data	Half-life: 29.0 min (WT mice), 21.1 min (Bcrp-KO mice); signal persists >60 min post-injection
Comparator Or Baseline	D-luciferin half-life: 9.0–9.6 min; signal dissipates within ~20 min
Quantified Difference	2.2–3.0-fold longer half-life; >3-fold longer functional imaging window
Conditions	LC-MS/MS pharmacokinetic analysis in wild-type FVB and Bcrp-knockout mice; i.v. bolus administration; also confirmed by BLI time-course in transgenic L2G85-FVB mice expressing luciferase in most tissues

Why This Matters

The extended half-life directly reduces the need for repeated substrate injections during long imaging sessions, simplifies multi-timepoint kinetic studies, and provides a wider operational window for capturing peak signal—all of which reduce experimental variability and technician workload.

• [1] Kim M, Gupta SK, Zhang W, et al. Factors Influencing Luciferase-Based Bioluminescent Imaging in Preclinical Models of Brain Tumor. Drug Metab Dispos. 2022;50(3):277-286. doi:10.1124/dmd.121.000597 View Source
• [2] Evans MS, Chaurette JP, Adams ST, et al. A synthetic luciferin improves bioluminescence imaging in live mice. Nat Methods. 2014;11(4):393-395. doi:10.1038/nmeth.2839 View Source

CycLuc1 vs AkaLumine-HCl: Superior In Vitro Luminescence in Head-to-Head Parasite Detection While Avoiding In Vivo Hepatic Background

When CycLuc1 and AkaLumine-HCl were directly compared with D-luciferin as a gold standard in PpyRE9-expressing Leishmania and Trypanosoma parasites, CycLuc1 presented higher in vitro luminescence than both AkaLumine-HCl and D-luciferin [1]. Although AkaLumine-HCl is reported to exhibit >6.7-fold higher bioluminescent output than D-luciferin in some HEK293T cell assays at low concentrations [1], it proved unsuitable for in vivo infection follow-up due to high background signals in the liver, a limitation not observed with CycLuc1 [1]. Conversely, in specific deep-tissue lung metastasis models, AkaLumine-HCl exhibits a 3.3-fold increase in detection sensitivity of disseminated cancer cells compared to CycLuc1, but this advantage is limited by AkaLumine-HCl's low water solubility restricting its maximum usable concentration compared to CycLuc1 [2].

Vs AkaLumine-HCl

Head-to-head

Higher in vitro luminescence in parasite models; no hepatic background signal in vivo

CycLuc1 avoids liver-region artifacts that limit AkaLumine-HCl for abdominal BLI

AkaLumine-HCl shows 3.3× more sensitive in lung metastasis models but has solubility constraints

Evidence Dimension	In vitro luminescence intensity and in vivo background signal profile
Target Compound Data	Higher in vitro luminescence vs both AkaLumine-HCl and D-luciferin in parasite detection; no hepatic background signal in vivo
Comparator Or Baseline	AkaLumine-HCl: high in vitro output (>6.7× vs D-luciferin in HEK293T) but high liver background in vivo; D-luciferin: lower in vitro output but low background
Quantified Difference	CycLuc1 higher in vitro luminescence vs AkaLumine-HCl (parasite models); AkaLumine-HCl 3.3-fold more sensitive in lung metastasis models but unsuitable for liver-region imaging
Conditions	In vitro: PpyRE9-expressing Leishmania/Trypanosoma promastigotes and bloodstream forms; In vivo: rodent infection models, i.p. substrate administration; Lung metastasis: LLC/luc i.v. injected mice, 5 mM substrate dose

Why This Matters

For infectious disease researchers selecting between synthetic luciferins, CycLuc1 offers the critical advantage of clean in vivo background profiles across abdominal imaging regions where AkaLumine-HCl generates confounding hepatic signal, making CycLuc1 the safer default choice for whole-body BLI studies involving liver or splenic targets.

• [1] Hendrickx S, Van Bockstal L, Caljon G, et al. Comparison of Bioluminescent Substrates in Natural Infection Models of Neglected Parasitic Diseases. Int J Mol Sci. 2022;23(24):16074. doi:10.3390/ijms232416074 View Source
• [2] Kuchimaru T, Iwano S, Kiyama M, et al. A luciferin analogue generating near-infrared bioluminescence achieves highly sensitive deep-tissue imaging. Nat Commun. 2016;7:11856. doi:10.1038/ncomms11856 View Source

CycLuc1 Procurement Decision Guide: Optimal Application Scenarios for Scientific and Industrial Users

Noninvasive Longitudinal Imaging of Deep Brain Gene Expression and Intracranial Tumor Xenografts

Based on the demonstrated 8.1-fold higher brain signal at 20-fold lower dose vs D-luciferin [1] and the ability to detect luciferase expression in the substantia nigra where D-luciferin yields zero signal [1], CycLuc1 is the substrate of choice for any BLI study involving intracranial tumor xenografts (e.g., glioblastoma PDX models) or CNS gene expression monitoring. The fast 1,500 ms acquisition capability demonstrated in cardioregulatory brain nuclei [2] further supports high-throughput CNS imaging workflows. Researchers should adopt CycLuc1 at 7.5–20 mg/kg i.p. for brain imaging, replacing the standard 150 mg/kg D-luciferin protocol.

Parasitic and Infectious Disease Models Requiring Whole-Body BLI Without Hepatic Background Artifacts

For laboratories using BLI to monitor Leishmania or Trypanosoma infections with PpyRE9 or other red-shifted luciferase reporters, CycLuc1 at 5 mg/kg (20-fold lower than standard D-luciferin) provides higher luminescence and reliable whole-body imaging without the liver background that disqualifies AkaLumine-HCl [3]. This scenario covers both experimental needle-injection and insect-transmitted natural infection models, making CycLuc1 the most versatile single-substrate solution for parasitology core facilities.

Subcutaneous and Orthotopic Tumor Xenograft Studies Requiring Extended Imaging Windows and Low-Dose Sensitivity

With >10-fold higher signal at equivalent doses, 20–200-fold dose reduction for equivalent peak photon flux, and signal persistence exceeding 60 minutes i.v. [1], CycLuc1 is the optimal procurement choice for oncology labs running multi-animal imaging sessions. The extended half-life (21–29 min vs 9–10 min for D-luciferin) [4] means fewer reinjections and more consistent data across a cohort, directly improving reproducibility in tumor growth monitoring studies using 4T1, DB7, CMT-64, or similar luciferase-expressing cell lines.

High-Throughput In Vitro Luciferase Screening and Low-Abundance Reporter Detection

For in vitro applications requiring maximum sensitivity at low luciferase expression levels, CycLuc1's 5.7-fold higher light output vs aminoluciferin and 3.2-fold vs D-luciferin over a 1–100 µM concentration range makes it the preferred substrate for cell-based reporter gene assays, particularly at low substrate concentrations (<10 µM) where D-luciferin performance is limited by lower cell permeability and higher Km [1]. This is especially relevant for HTS labs where maximizing signal-to-noise at minimal substrate cost is a key procurement criterion.

Application

Selection Property

Validation Focus

CNS bioluminescence imaging studies

Blood-brain barrier penetrant substrate

Deep-brain signal detection and quantification in rodent models

Parasitic infection model BLI

Low hepatic background substrate profile

Whole-body imaging without organ-specific artifacts in Leishmania/Trypanosoma models

Subcutaneous/orthotopic tumor xenograft BLI

Extended signal persistence and dose efficiency

Multi-timepoint imaging window and low-dose reproducibility

In vitro luciferase reporter assays

High light output per enzyme unit

Low-abundance reporter detection sensitivity in biochemical/cell-based screens

• [1] Evans MS, Chaurette JP, Adams ST, et al. A synthetic luciferin improves bioluminescence imaging in live mice. Nat Methods. 2014;11(4):393-395. doi:10.1038/nmeth.2839 View Source
• [2] Rosier N, Grémeaux L, Van der Perren A, et al. A synthetic luciferin improves in vivo bioluminescence imaging of gene expression in cardiovascular brain regions. Physiol Genomics. 2016;48(10):762-770. doi:10.1152/physiolgenomics.00055.2016 View Source
• [3] Hendrickx S, Van Bockstal L, Caljon G, et al. Comparison of Bioluminescent Substrates in Natural Infection Models of Neglected Parasitic Diseases. Int J Mol Sci. 2022;23(24):16074. doi:10.3390/ijms232416074 View Source
• [4] Kim M, Gupta SK, Zhang W, et al. Factors Influencing Luciferase-Based Bioluminescent Imaging in Preclinical Models of Brain Tumor. Drug Metab Dispos. 2022;50(3):277-286. doi:10.1124/dmd.121.000597 View Source